Cas no 1259317-19-5 (2-(4-fluoro-3-methoxyphenyl)propan-2-amine)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)propan-2-amine
• CAS No: 1259317-19-5
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 5012514
• PubChem ID: 82601716
• Update Time: 2025-10-30

2-(4-fluoro-3-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methoxyphenyl)propan-2-amine hydrochloride
• 2-(4-Fluoro-3-methoxyphenyl)propan-2-amine;hydrochloride
• 2-(4-fluoro-3-methoxyphenyl)propan-2-amine
• starbld0027345
• 1259317-19-5

• Inchi： 1S/C10H14FNO.ClH/c1-10(2,12)7-4-5-8(11)9(6-7)13-3;/h4-6H,12H2,1-3H3;1H
• InChI Key： AIQUUMOQGRZVOV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1OC)C(C)(C)N

Computed Properties

• Exact Mass: 219.0826200g/mol
• Monoisotopic Mass: 219.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-fluoro-3-methoxyphenyl)propan-2-amine

Professional Introduction to 2-(4-fluoro-3-methoxyphenyl)propan-2-amine (CAS No. 1259317-19-5)

2-(4-fluoro-3-methoxyphenyl)propan-2-amine, a compound with the chemical identifier CAS No. 1259317-19-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The structural framework of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine consists of a propylamine moiety linked to a phenyl ring substituted with both a fluoro group at the 4-position and a methoxy group at the 3-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel therapeutic agents. The presence of the fluoro group, in particular, has been extensively studied for its ability to modulate metabolic stability, lipophilicity, and binding affinity, thereby enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. Among these pathways, those involving enzymes and receptors that play critical roles in inflammation, pain perception, and neurodegenerative disorders have been extensively explored. The compound 2-(4-fluoro-3-methoxyphenyl)propan-2-amine has emerged as a promising candidate in this context due to its ability to interact with specific targets while maintaining high selectivity.

One of the most compelling aspects of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine is its potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this molecule exhibit significant inhibitory activity against certain enzymes implicated in chronic inflammatory diseases. The fluoro and methoxy substituents on the phenyl ring are particularly crucial in determining the binding affinity and specificity of the compound towards its target proteins. This has led to investigations into its efficacy in models of arthritis and other inflammatory conditions.

The pharmacological profile of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine has been further elucidated through computational modeling and experimental assays. These studies have revealed that the compound interacts with its target enzymes through multiple hydrogen bonding interactions and hydrophobic contacts. The fluorine atom, despite being relatively small, plays a pivotal role in stabilizing these interactions by participating in favorable dipole-dipole interactions with polar residues in the enzyme's active site. This has opened up new avenues for optimizing the molecule's potency and selectivity through structure-based drug design approaches.

In addition to its applications in inflammation research, 2-(4-fluoro-3-methoxyphenyl)propan-2-amine has shown promise in other therapeutic areas. For instance, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of the molecule to cross the blood-brain barrier is particularly noteworthy, as it allows for targeted delivery to central nervous system (CNS) tissues where many therapeutic interventions are needed.

The synthesis of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine presents unique challenges due to the need for precise functionalization at multiple positions on the phenyl ring. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic core structure efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at each step of the synthesis.

The development of novel pharmaceuticals often involves extensive optimization of lead compounds to enhance their therapeutic efficacy while minimizing side effects. In the case of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine, ongoing research efforts are focused on identifying structural modifications that can improve its pharmacokinetic properties, such as solubility and metabolic stability. By leveraging computational tools like molecular dynamics simulations and quantum mechanics calculations, researchers are able to predict how different structural changes will affect the molecule's behavior within biological systems.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures has been shown to confer numerous advantages, including improved binding affinity, altered metabolic profiles, and enhanced drug-like properties. The case of 2-(4-fluoro-3-methoxyphenyl)propan-2-amine exemplifies these benefits well; its success as a lead compound underscores the importance of fluorine chemistry in modern drug discovery efforts.

2-(4-fluoro -3 -meth oxyphen yl )prop an - 2 -ami ne strong >will undoubtedly play an increasingly important role in developing next-generation therapeutics . The combination o f traditional organic synthesis techniques with cutting-edge computational methods will be essential i n further refining our understanding o f how these molecules interact wi th biological systems . p >